Cas no 115218-91-2 (1,4-Benzenedicarboxylic acid, bis(4-hydroxymethylphenyl) ester)

• Product Name: 1,4-Benzenedicarboxylic acid, bis(4-hydroxymethylphenyl) ester
• CAS No: 115218-91-2
• MF: C₂₂H₁₈O₆
• MW: 378.374726772308
• CID: 1205158
• PubChem ID: 53816058
• Update Time: 2025-04-20

1,4-Benzenedicarboxylic acid, bis(4-hydroxymethylphenyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, bis(4-hydroxymethylphenyl) ester
• bis[4-(hydroxymethyl)phenyl] benzene-1,4-dicarboxylate
• SCHEMBL8961201
• DTXSID30706881
• 115218-91-2

• Inchi： 1S/C22H18O6/c23-13-15-1-9-19(10-2-15)27-21(25)17-5-7-18(8-6-17)22(26)28-20-11-3-16(14-24)4-12-20/h1-12,23-24H,13-14H2
• InChI Key： FSKQKHRBQUUIJF-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C(=O)OC2C=CC(CO)=CC=2)=CC=1)=O)C1C=CC(CO)=CC=1

Computed Properties

• Exact Mass: 378.11034
• Monoisotopic Mass: 378.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• PSA: 93.06